Cas no 2248390-86-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,3-benzotriazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,3-benzotriazole-5-carboxylate
• CAS No: 2248390-86-3
• MF: C₁₆H₁₀N₄O₄
• MW: 322.27500295639
• CID: 6456225
• PubChem ID: 165978568
• Update Time: 2025-06-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,3-benzotriazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,3-benzotriazole-5-carboxylate
• EN300-6516465
• 2248390-86-3

• Inchi： 1S/C16H10N4O4/c1-19-13-7-6-9(8-12(13)17-18-19)16(23)24-20-14(21)10-4-2-3-5-11(10)15(20)22/h2-8H,1H3
• InChI Key： DSAGSNJNHLLVSE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)N=NN2C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 322.07020481g/mol
• Monoisotopic Mass: 322.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,3-benzotriazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,3-benzotriazole-5-carboxylate (CAS No. 2248390-86-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,3-benzotriazole-5-carboxylate, identified by the CAS number 2248390-86-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules that exhibit remarkable structural complexity and functional diversity. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,3-benzotriazole-5-carboxylate incorporates an isoindole core linked to a benzotriazole moiety. The dioxo group at the 1-position of the isoindole ring introduces electrophilic centers that can participate in various chemical transformations, while the carboxylate functionality at the 5-position of the benzotriazole ring provides a site for further derivatization. This unique arrangement of functional groups makes the compound a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential applications in pharmaceuticals. The benzotriazole scaffold is particularly noteworthy due to its presence in several bioactive molecules, including antifungal agents and anticancer drugs. The incorporation of an isoindole moiety into this framework can enhance the pharmacological properties of the compound by introducing additional binding pockets and improving solubility characteristics.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,3-benzotriazole-5-carboxylate is its potential as a building block for more complex drug candidates. Researchers have leveraged similar structures in designing molecules with enhanced binding affinity and selectivity. For instance, derivatives of benzotriazole have been explored for their antimicrobial and anti-inflammatory properties. The isoindole component adds another layer of complexity that can be exploited to modulate biological activity.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-1H-1,2,3-benzotriazole-5-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the heterocyclic cores followed by functional group interconversions to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-carbon bonds between the isoindole and benzotriazole moieties.

Recent advancements in computational chemistry have also played a pivotal role in understanding the reactivity and pharmacological potential of this compound. Molecular modeling studies have revealed that modifications to the dioxo group can significantly influence binding interactions with biological targets. These insights have guided experimental efforts toward optimizing lead structures for drug development.

The pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 1-methyl-lH-l ,23-benzotriazole-S-carboxylate is still under active investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The combination of electronic effects from the heterocyclic rings and steric hindrance provided by substituents at key positions could contribute to its biological activity.

In conclusion,l ,3-dioxo-Z ,3-dihydro-l H-lsoindol-Z -yI l-methyl-l H-l ,23-benzotriazole-S-carboxylate (CAS No .2248390 -86 -33 represents a structurally intriguing compound with significant potential in medicinal chemistry . Its unique architecture , coupled with its synthetic accessibility , makes it an attractive scaffold for designing novel therapeutic agents . Further research is warranted to fully elucidate its pharmacological properties and explore its applications in drug discovery .